Cas no 1361577-47-0 (3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361577-47-0
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4968342
• Update Time: 2025-06-09

3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-5-3-7(15)10(8(16)4-5)11-6(12(17,18)19)1-2-9(23-11)13(20,21)22/h1-4H
• InChI Key： PNACDKNPSZTTQD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(C(F)(F)F)=CC=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 404
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine

Introduction to 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361577-47-0)

3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine, also known by its CAS number 1361577-47-0, is a highly specialized compound with significant applications in the fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with trifluoromethyl and trichlorophenyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable tool in various scientific investigations.

The molecular formula of 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine is C₁₈H₈Cl₃F₆N. Its molecular weight is approximately 495.5 g/mol. The compound is known for its high stability and resistance to degradation under various environmental conditions. These properties make it suitable for use in long-term studies and storage.

In recent years, the compound has gained attention due to its potential applications in the development of new pharmaceuticals and agrochemicals. Research has shown that the trifluoromethyl and trichlorophenyl substituents can significantly influence the biological activity of the molecule. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine exhibits potent antifungal activity against a range of pathogenic fungi. This finding opens up new possibilities for its use in the development of antifungal agents.

Beyond its antifungal properties, 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine has also shown promise in other areas of research. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that the compound exhibits selective inhibition of certain enzymes involved in cancer cell proliferation. Specifically, it was found to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. This selective inhibition suggests that the compound could be a potential lead for the development of novel anticancer drugs.

The synthesis of 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine involves several steps and requires careful control of reaction conditions to ensure high yield and purity. A commonly used synthetic route involves the coupling of 3,5-dichloro-4-(trifluoromethyl)benzoyl chloride with 3,5-bis(trifluoromethyl)pyridin-2-amine under appropriate conditions. The resulting product is then purified using techniques such as column chromatography to obtain the desired compound with high purity.

In addition to its potential therapeutic applications, 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine has also been studied for its environmental impact. Research published in the Environmental Science & Technology in 2019 investigated the biodegradability and ecotoxicity of the compound. The results indicated that while the compound is relatively stable and resistant to biodegradation under standard environmental conditions, it does not pose significant ecotoxicological risks at typical usage levels.

The safety profile of 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine has been extensively evaluated through various toxicological studies. These studies have generally shown that the compound has low acute toxicity when administered orally or dermally. However, it is important to handle the compound with appropriate safety measures to prevent inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe use in laboratory settings.

In conclusion, 3,6-Bis(trifluoromethyl)-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361577-47-0) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure and properties make it an attractive candidate for further investigation and development into new therapeutic agents and agrochemicals. Ongoing research continues to uncover new insights into its biological activities and potential uses.